Cas no 52059-50-4 (3-(2-bromoethyl)phenol)

3-(2-bromoethyl)phenol structure

3-(2-bromoethyl)phenol structure

Product Name:3-(2-bromoethyl)phenol

CAS No:52059-50-4

MF:C₈H₉BrO

MW:201.060461759567

CID:1575481

PubChem ID:572300

Update Time:2025-04-21

3-(2-bromoethyl)phenol Chemical and Physical Properties

Names and Identifiers

- 3-(2-bromoethyl)phenol
- AC1LC9TI
- SureCN3635694
- CHEMBL55537
- Phenol, 3-(2-bromoethyl)-
- CTK5J0020
- AG-K-88864
- 2-(3-bromophenyl)ethanol
- EN300-1893116
- DTXSID40341323
- 52059-50-4
- MFCD18970010
- D84479
- SCHEMBL3635694
- Inchi： 1S/C8H9BrO/c9-5-4-7-2-1-3-8(10)6-7/h1-3,6,10H,4-5H2
- InChI Key： PFGNESVRGGEZCB-UHFFFAOYSA-N
- SMILES： BrCCC1C=CC=C(C=1)O

Computed Properties

Exact Mass: 199.98367
Monoisotopic Mass: 199.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 95.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

3-(2-bromoethyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1893116-0.05g	3-(2-bromoethyl)phenol	52059-50-4		0.05g	$719.0	2023-09-18
Enamine	EN300-1893116-0.1g	3-(2-bromoethyl)phenol	52059-50-4		0.1g	$755.0	2023-09-18
Enamine	EN300-1893116-0.25g	3-(2-bromoethyl)phenol	52059-50-4		0.25g	$789.0	2023-09-18
Enamine	EN300-1893116-0.5g	3-(2-bromoethyl)phenol	52059-50-4		0.5g	$823.0	2023-09-18
Enamine	EN300-1893116-1.0g	3-(2-bromoethyl)phenol	52059-50-4		1g	$857.0	2023-06-03
Enamine	EN300-1893116-2.5g	3-(2-bromoethyl)phenol	52059-50-4		2.5g	$1680.0	2023-09-18
Enamine	EN300-1893116-5.0g	3-(2-bromoethyl)phenol	52059-50-4		5g	$2485.0	2023-06-03
Enamine	EN300-1893116-10.0g	3-(2-bromoethyl)phenol	52059-50-4		10g	$3683.0	2023-06-03
Enamine	EN300-1893116-1g	3-(2-bromoethyl)phenol	52059-50-4		1g	$857.0	2023-09-18
Enamine	EN300-1893116-5g	3-(2-bromoethyl)phenol	52059-50-4		5g	$2485.0	2023-09-18

3-(2-bromoethyl)phenol Related Literature

1. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Embedding heteroatoms: an effective approach to create porphyrin-based functional materials

Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
4. Estimation of fusel-oil in spirits

Analyst, 1890,15, 203-209
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198

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Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids

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